Cas no 196496-02-3 (3-Oxocyclopent-1-enecarboxylic acid)

• Product Name: 3-Oxocyclopent-1-enecarboxylic acid
• CAS No: 196496-02-3
• Molecular Formula: C₆H₆O₃
• Molecular Weight: 126.11004
• CID: 116955
• PubChem ID: 11366989

3-Oxocyclopent-1-enecarboxylic acid Properties

Names and Identifiers

• 1-Cyclopentene-1-carboxylicacid, 3-oxo-, radical ion(1+) (9CI)
• 1-Cyclopentene-1-carboxylic acid, 3-oxo-
• 3-OXOCYCLOPENT-1-ENECARBOXYLIC ACID,
• 1-Cyclopentene-1-carboxylic acid, 3-oxo-, radical ion(1+) (9CI)
• MFCD11046428
• 3-oxocyclopent-1-enecarboxylic acid
• 196496-02-3
• W-204668
• 3-oxocyclopentene-1-carboxylic Acid
• FT-0740671
• AKOS006306590
• 3-Oxo-cyclopent-1-enecarboxylic acid
• 1-Cyclopentene-1-carboxylic acid, 3-oxo-, radical ion(1+)
• 1-Cyclopentene-1-carboxylic acid, 3-oxo- (9CI)
• 3-OXOCYCLOPENT-1-ENE-1-CARBOXYLIC ACID
• D82157
• SCHEMBL14293551
• AMY36569
• DTXSID70910708
• AS-77578
• CS-0188012
• FT-0764622
• 108384-36-7
• 3-OXO-1-CYCLOPENTENE-1-CARBOXYLIC ACID
• 95%, stabilized 0.1%HQ
• DB-059754
• DB-348444

• InChIKey： OVRALHWIAFCVSV-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6O3/c7-5-2-1-4(3-5)6(8)9/h3H,1-2H2,(H,8,9)
• SMILES： OC(C1CCC(=O)C=1)=O

Computed Properties

• Exact Mass: 126.031694049g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.031694049g/mol
• Heavy Atom Count: 9
• Complexity: 191
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Boiling Point: 278.6±39.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 136.5±23.6 °C
• Density: 1.4±0.1 g/cm3